Cas no 1337435-59-2 (2-(1-aminopropyl)-4-chloro-6-methylphenol)

• Product Name: 2-(1-aminopropyl)-4-chloro-6-methylphenol
• CAS No: 1337435-59-2
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5581665
• PubChem ID: 76219091
• Update Time: 2023-11-24

2-(1-aminopropyl)-4-chloro-6-methylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1-aminopropyl)-4-chloro-6-methyl-
• 1337435-59-2
• 2-(1-AMINOPROPYL)-4-CHLORO-6-METHYLPHENOL
• EN300-1277358
• 2-(1-aminopropyl)-4-chloro-6-methylphenol

• Inchi： 1S/C10H14ClNO/c1-3-9(12)8-5-7(11)4-6(2)10(8)13/h4-5,9,13H,3,12H2,1-2H3
• InChI Key： RISBSOMZPVMIMT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(=C(C=1)C(CC)N)O

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 303.9±37.0 °C(Predicted)
• pka: 9.15±0.50(Predicted)